(2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide

• CAS No.: 17760-78-0
• Molecular Formula: C30H32BrOP
• Molecular Weight: 519.5 g/mol
• IUPAC Name: [2-(1-adamantyl)-2-oxoethyl]-triphenylphosphanium;bromide
• InChI: InChI=1S/C30H32OP.BrH/c31-29(30-19-23-16-24(20-30)18-25(17-23)21-30)22-32(26-10-4-1-5-11-26,27-12-6-2-7-13-27)28-14-8-3-9-15-28;/h1-15,23-25H,16-22H2;1H/q+1;/p-1
• InChI Key: ICYRLCCBAMEKOR-UHFFFAOYSA-M
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)C[P+](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6.[Br-]

Description

(2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide is a quaternary phosphonium salt combining the rigid, lipophilic adamantane moiety with a triphenylphosphonium group. The adamantane core enhances membrane permeability and metabolic stability, while the triphenylphosphonium cation facilitates mitochondrial targeting due to its positive charge and lipophilicity. This compound is structurally distinct from other phosphonium salts, as the adamantane group replaces typical alkyl, aromatic, or functionalized chains (e.g., carboxybutyl, aminoethyl).

Preparation Methods

The synthesis of (2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide typically involves the reaction of adamantan-1-yl derivatives with triphenylphosphine and a suitable brominating agent. The reaction conditions often require a solvent such as dichloromethane and a catalyst to facilitate the reaction . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Chemical Reactions Analysis

(2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The bromide ion in the compound can be substituted with other nucleophiles under suitable conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and catalysis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug delivery systems.

Industry: It is used in the development of advanced materials and as a precursor for other chemical compounds.

Mechanism of Action

The mechanism of action of (2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate biochemical pathways by binding to specific sites on these targets, leading to changes in their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Variations

Adamantane-Based Esters (Non-Phosphonium)

• Examples : 2-(Adamantan-1-yl)-2-oxoethyl benzoates (2a–q) and 2-pyridinecarboxylate (2r) .
  • Key Features : Adamantane imparts rigidity and lipophilicity; ester linkages enable hydrolytic stability.
  • Activities : Antioxidant (e.g., 2-chlorobenzoate derivative) and anti-inflammatory (nitrogen-containing derivatives 2p, 2q, 2r) .
  • Comparison : Unlike the phosphonium bromide, these lack mitochondrial targeting but share adamantane-driven bioactivity.

Triphenylphosphonium Bromides with Varied Substituents

(4-Carboxybutyl)triphenylphosphonium Bromide Applications: Mitochondrial targeting in nanoparticles (MNP-TPP-HA) for tumor imaging . Comparison: The carboxybutyl chain enhances solubility in aqueous systems, whereas the adamantane group may improve lipid bilayer penetration .

(5-Ammoniopentyl)triphenylphosphonium Dibromide Structure: Aminoalkyl chain enables hydrogen bonding; dibromide form stabilizes crystal packing .

Ethyl 1-(Triphenylphosphonio)Propionate Bromide (CAS 30018-16-7)

• Features : Ethoxycarbonyl group provides ester functionality for further derivatization .
• Comparison : The adamantane group in the target compound may confer greater metabolic stability than the ester-linked propionate .

(2-Cyclopropyl-2-oxoethyl)triphenylphosphonium Bromide

• Applications : Intermediate in vitamin D2 derivative synthesis .
• Comparison : Cyclopropane’s ring strain contrasts with adamantane’s stability, affecting reactivity in Wittig or alkylation reactions .

Physicochemical Properties

Compound	Melting Point (K)	Solubility	Key Structural Influence
Adamantane-based benzoates (e.g., 2i–2l)	362–432	Ethanol/acetonitrile (1:1)	Ester polarity vs. adamantane
(4-Carboxybutyl)TPP bromide	N/A	Water, methanol	Carboxylic acid hydrophilicity
(5-Ammoniopentyl)TPP dibromide	N/A	Ethanol	Amino group H-bonding
Target compound (Adamantane-TPP bromide)	Not reported	Likely DMSO, chloroform	Adamantane lipophilicity

• Notes: Adamantane derivatives generally exhibit higher melting points and lower aqueous solubility than alkyl-phosphonium salts due to rigid, hydrophobic cores .

Biological Activity

(2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide is a compound that integrates the adamantane structure with a triphenylphosphonium moiety. This combination has garnered attention due to its potential biological activity, particularly in cancer research and mitochondrial targeting. The following sections will explore its synthesis, biological effects, and relevant research findings.

Synthesis

The synthesis of (2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide typically involves the reaction of triphenylphosphine with an appropriate alkyl halide or ketone that contains the adamantane structure. The reaction conditions often include the use of solvents like acetonitrile under inert atmospheres to enhance yields and purity.

Triphenylphosphonium (TPP) compounds are known for their ability to target mitochondria due to their positive charge, which allows them to accumulate in the negatively charged mitochondrial matrix. This property is crucial for their role in inducing cytotoxicity in cancer cells. The presence of the adamantane moiety may enhance lipophilicity and cellular uptake, potentially increasing the compound's efficacy against cancer cells.

Antiproliferative Effects

Research indicates that compounds containing triphenylphosphonium cations exhibit significant antiproliferative activity against various cancer cell lines. For instance, studies have shown that related TPP derivatives can inhibit the growth of human cancer cells by disrupting mitochondrial function and inducing apoptosis through mechanisms involving reactive oxygen species (ROS) generation and loss of mitochondrial membrane potential .

Cell Line	IC50 Value (µM)	Mechanism
MDA-MB-231 (breast)	22	Induction of apoptosis and mitochondrial dysfunction
A549 (lung carcinoma)	121.7	Mitochondrial respiration inhibition
HT-29 (colon carcinoma)	298	Disruption of mitochondrial metabolism

Case Studies

• Mitochondrial Targeting : A study demonstrated that TPP derivatives, including those with adamantane substituents, effectively targeted mitochondria in cancer cells, leading to enhanced cytotoxicity compared to non-targeted compounds .
• Synergistic Effects : Another investigation highlighted the synergistic effects of TPP compounds when combined with conventional chemotherapeutics like doxorubicin, suggesting a potential for these compounds as chemosensitizers in cancer therapy .
• Structure-Activity Relationship : A detailed analysis revealed that the length and structure of alkyl chains in TPP derivatives significantly influence their biological activity. Compounds with longer hydrophobic chains displayed increased cellular uptake and cytotoxicity against melanoma cells .